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An In-depth Technical Guide to the Thermodynamic Properties of Molten Calcium Nitrate Salts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of molten calcium nitrate salts. The information is curated for researchers, scientists, and

professionals in drug development who may utilize these salts in various applications, including

as solvents for chemical reactions, in thermal energy storage, or in the preparation of novel

materials. This document summarizes key quantitative data, details common experimental

methodologies, and provides visual representations of experimental workflows.

Thermodynamic Properties
Molten calcium nitrate, both in its pure form and in mixtures with other nitrate salts, exhibits a

range of thermodynamic properties that are crucial for its application in various scientific and

industrial fields. The addition of calcium nitrate to other molten nitrate salts generally

increases the density and viscosity of the mixture.[1][2]

Density
The density of molten calcium nitrate and its mixtures is a key parameter for process design

and engineering calculations. The addition of calcium nitrate to molten alkali nitrates, such as

potassium nitrate or sodium nitrate, has been observed to increase the overall density of the
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mixture.[1] The temperature dependence of density for these molten salt systems can often be

described by a linear equation.

Table 1: Density of Molten Calcium Nitrate and its Mixtures

Composition
(mol%)

Temperature Range
(°C)

Density (g/cm³)
Equation

Reference

Ca(NO₃)₂ (20%) +

KNO₃ (80%)
~200 - 350

ρ = A - BT (A, B are

constants)
[1]

Ca(NO₃)₂ (30%) +

KNO₃ (70%)
~200 - 350

ρ = A - BT (A, B are

constants)
[1]

Ca(NO₃)₂-NaNO₃-

KNO₃ (25:50:25 wt%)
150 - 400

Data available in

graphical form
[3]

Ca(NO₃)₂·4H₂O 25 ~1.77 [4]

Anhydrous Ca(NO₃)₂ 20 2.504 (solid) [5]

Note: The exact parameters A and B for the density equations are specific to each mixture and

can be found in the cited literature. The density of pure molten anhydrous calcium nitrate is

difficult to measure directly due to its high melting point and decomposition.[6]

Viscosity
The viscosity of molten calcium nitrate salts is a critical property influencing fluid dynamics

and mass transfer. Molten salt mixtures containing calcium nitrate tend to be more viscous

than those without it, and the viscosity increases with a higher proportion of calcium nitrate.[2]

[7] The temperature dependence of viscosity for these systems often does not follow a simple

Arrhenius relationship and is better described by the Vogel-Fulcher-Tammann (VFT) equation.

[2][7]

Table 2: Viscosity of Molten Calcium Nitrate Mixtures
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Composition
Temperature Range
(°C)

Viscosity Behavior Reference

Ca(NO₃)₂-KNO₃ (26

mol% Ca(NO₃)₂)
>200 Non-Arrhenius [2]

Ternary & Quaternary

Mixtures with

Ca(NO₃)₂

Liquidus to 200

Curvature in Arrhenius

plot; follows VFT

equation

[2][7]

Heat Capacity
The heat capacity of molten calcium nitrate is essential for thermal energy storage

applications. The heat capacity of pure molten calcium nitrate has been estimated through

extrapolation of data from binary mixtures.[6] Preliminary results suggest that the heat capacity

of molten nitrate salt mixtures increases slightly with the addition of calcium nitrate.[6][8]

Table 3: Heat Capacity of Molten Calcium Nitrate

Substance
Estimated Value
(J/mol·K)

Temperature Range
(K)

Reference

Molten Ca(NO₃)₂ 120 - 140 N/A [6][8]

Molten Ca(NO₃)₂ 140 - 160 N/A [6]

Solid Ca(NO₃)₂
Measured from 143 to

723

Data available in

graphical and tabular

form

[9]

Ca(NO₃)₂·4H₂O

(crystalline)

Measured from 306.8

to 318.8
Data available [10]

Ca(NO₃)₂·4H₂O

(liquid)

Measured from 318.8

to 351.4
Data available [10]

Ca(NO₃)₂·4H₂O

(supercooled liquid)

Measured from 306.8

to 314.8
Data available [10]
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Enthalpy of Fusion
The enthalpy of fusion is a critical parameter for phase-change material applications. Direct

measurement of the enthalpy of fusion for pure calcium nitrate is challenging due to its

decomposition upon melting.[6] However, values have been obtained through both

extrapolation from mixtures and direct measurement in controlled environments.[6][9] The

addition of calcium nitrate to alkali nitrate mixtures tends to decrease the apparent enthalpy of

fusion.[6]

Table 4: Enthalpy of Fusion of Calcium Nitrate

Substance
Enthalpy of Fusion
(kJ/mol)

Melting Point (°C) Reference

Ca(NO₃)₂

(extrapolated)
~24 350 (at this temp) [6]

Ca(NO₃)₂ 33.4 ± 1 550 [9]

Ca(NO₃)₂·4H₂O 36.6 ± 0.2 43.9 ± 0.3 [11]

Experimental Protocols
The determination of the thermodynamic properties of molten salts requires specialized

experimental techniques capable of handling high temperatures and corrosive materials.

Density Measurement (Archimedean Method)
The Archimedean method is a widely used technique for determining the density of molten

salts.[1]

Experimental Workflow: Archimedean Method for Density Measurement
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Sample Preparation

Measurement

Calculation

Dry individual nitrate salts

Weigh and mix salts to desired composition

Melt and homogenize the mixture

Suspend a platinum bob in the furnace

Measure the weight of the bob in air (W_air)

Immerse the bob in the molten salt

Measure the apparent weight of the bob in the melt (W_melt)

Record the temperature of the melt (T)

Calculate buoyant force (F_b = W_air - W_melt)

Calculate density of the melt (ρ = F_b / (g * V_bob))

Determine volume of the bob (V_bob) from calibration

Click to download full resolution via product page

Caption: Workflow for density measurement using the Archimedean method.
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Viscosity Measurement
The viscosity of molten salts is commonly measured using rotational viscometers.

Thermal Properties Measurement (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique for measuring heat capacity

and enthalpy of fusion.

[6][8][9]Experimental Workflow: DSC for Thermal Properties
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Sample Preparation

DSC Measurement

Data Processing

Accurately weigh a small sample of the salt

Seal the sample in a hermetic pan (e.g., Pt crucible for high temps)

Place the sample and a reference pan in the DSC cell

Heat the sample at a constant rate through the temperature range of interest

Record the heat flow difference between the sample and reference

For Heat Capacity: 
- Run a baseline (empty pans)

- Run a standard (e.g., sapphire)
- Calculate Cp from the heat flow difference

For Enthalpy of Fusion: 
- Integrate the area of the melting peak in the DSC curve

Click to download full resolution via product page

Caption: Workflow for determining thermal properties via DSC.
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Concluding Remarks
The thermodynamic properties of molten calcium nitrate and its mixtures are of significant

interest for a variety of applications. While the properties of pure molten calcium nitrate can be

challenging to measure directly, a substantial body of data exists for its mixtures with other

nitrate salts. The experimental protocols outlined in this guide provide a foundation for

researchers to conduct their own investigations into these materials. The provided data tables

and workflows serve as a valuable resource for scientists and engineers working with molten

nitrate salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158867#thermodynamic-properties-of-molten-
calcium-nitrate-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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